Cas no 868219-10-7 (1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868219-10-7
• MF: C₁₆H₁₃Cl₃N₂O₂S₂
• MW: 435.775618314743
• CID: 6103568
• PubChem ID: 2148849
• Update Time: 2025-06-15

1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1H-Imidazole, 1-[(4-chlorophenyl)sulfonyl]-2-[[(2,4-dichlorophenyl)methyl]thio]-4,5-dihydro-
• AKOS024609817
• 1-((4-chlorophenyl)sulfonyl)-2-((2,4-dichlorobenzyl)thio)-4,5-dihydro-1H-imidazole
• 1-(4-chlorobenzenesulfonyl)-2-{[(2,4-dichlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• F1804-0305
• 868219-10-7
• 1-(4-chlorophenyl)sulfonyl-2-[(2,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazole

• Inchi： 1S/C16H13Cl3N2O2S2/c17-12-3-5-14(6-4-12)25(22,23)21-8-7-20-16(21)24-10-11-1-2-13(18)9-15(11)19/h1-6,9H,7-8,10H2
• InChI Key： GZANHNCCPFLNFT-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Cl)C=C2Cl)N(S(C2=CC=C(Cl)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 433.948403g/mol
• Monoisotopic Mass: 433.948403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 563.3±60.0 °C(Predicted)
• pka: -3.65±0.60(Predicted)

Additional information on 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868219-10-7)

The compound 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868219-10-7) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 4,5-dihydro-1H-imidazole core substituted with a 4-chlorobenzenesulfonyl group and a (2,4-dichlorophenyl)methylsulfanyl moiety, positions it as a promising candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential biological activities and synthetic versatility.

In recent years, the demand for novel sulfonyl and imidazole-based compounds has surged, driven by their broad-spectrum utility in drug discovery and crop protection. The unique combination of chlorobenzenesulfonyl and dichlorophenyl groups in CAS No. 868219-10-7 enhances its stability and reactivity, making it a subject of intense study. This compound aligns with current trends in green chemistry and sustainable synthesis, as researchers explore eco-friendly methods to produce such complex molecules.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole?". Preliminary studies suggest that it may exhibit antifungal and antibacterial properties, which could be leveraged in developing new therapeutics. Additionally, its structural features make it a viable intermediate in the synthesis of more complex heterocyclic compounds, which are often used in pharmaceutical formulations.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of imidazole derivatives. The presence of the dichlorophenyl and chlorobenzenesulfonyl groups in CAS No. 868219-10-7 provides a unique opportunity to investigate how these substituents influence the compound's biological activity. This aligns with the growing interest in rational drug design and computational chemistry, where researchers use advanced modeling techniques to predict the behavior of such molecules.

The synthesis of 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step reactions, often starting from readily available precursors like 4-chlorobenzenesulfonyl chloride and 2,4-dichlorobenzyl mercaptan. Optimizing these synthetic routes is a key focus area, as it directly impacts the compound's yield, purity, and scalability. Recent advancements in catalytic methods and microwave-assisted synthesis have opened new avenues for producing this compound more efficiently.

From a commercial perspective, CAS No. 868219-10-7 is gaining traction as a high-value intermediate in the fine chemicals market. Its potential applications span across pharmaceuticals, agrochemicals, and material science, making it a versatile asset for R&D departments. Companies specializing in custom synthesis and contract research are particularly interested in this compound, as it offers opportunities for collaboration and innovation.

In conclusion, 1-(4-chlorobenzenesulfonyl)-2-{(2,4-dichlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868219-10-7) represents a fascinating area of research with immense potential. Its unique structural features, coupled with the growing demand for imidazole-based compounds, make it a compelling subject for further investigation. As the scientific community continues to explore its applications and synthetic pathways, this compound is poised to play a pivotal role in advancing medicinal chemistry and sustainable industrial processes.